Cas no 2104211-98-3 (2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde)

• Product Name: 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde
• CAS No: 2104211-98-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6212099
• PubChem ID: 165778784
• Update Time: 2025-05-19

2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2104211-98-3
• EN300-725934
• 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde
• 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde

• Inchi： 1S/C11H12N2O2/c14-4-9-2-1-3-12-10(9)13-5-11(6-13)7-15-8-11/h1-4H,5-8H2
• InChI Key： RWRNHGJCFCNUQM-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(C1C(C=O)=CC=CN=1)C2

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde

Introduction to 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde (CAS No. 2104211-98-3)

2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2104211-98-3, belongs to a class of spirocyclic heterocycles that are increasingly being explored for their therapeutic applications. The presence of both oxygen and nitrogen atoms in its core structure, along with a pyridine aldehyde moiety, makes it a versatile scaffold for drug discovery and development.

The chemical structure of 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde consists of a spirocyclic framework composed of a seven-membered oxane ring and an azaspiro[3.3]heptane unit, which is further substituted with a pyridine ring at the 3-position and an aldehyde group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The spirocyclic core in 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde provides a rigid framework that can optimize interactions with proteins and enzymes, while the pyridine aldehyde group serves as a pharmacophore for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The aldehyde functionality in 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde allows for facile condensation reactions with various nucleophiles, enabling the synthesis of a diverse array of derivatives. These derivatives can be tailored to target specific biological pathways, making this compound a valuable tool for drug discovery.

Recent studies have highlighted the importance of spirocyclic heterocycles in medicinal chemistry, particularly in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The structural motif found in 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde aligns well with these trends, as it combines elements known to enhance binding affinity and selectivity.

The synthesis of 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through cyclocondensation reactions, while the pyridine aldehyde group is introduced via formylation or oxidation processes. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and scalability.

The pharmacological potential of 2-{2-Oxa-6-azaspiro[3.3]heptan-6-yl}pyridine-3-carbaldehyde has been explored in several preclinical studies. These studies have demonstrated that derivatives of this compound exhibit promising activities against various biological targets, including kinases, proteases, and ion channels. The spirocyclic framework is particularly effective in modulating enzyme activity by stabilizing transition states through its rigid structure.

In addition to its pharmacological properties, 2-{2-Oxa-6-azaspiro[3.3]heptan-6-ylyl}pyridine]-carbaldehyde also shows potential as a tool compound for chemical biology research. Its unique structure allows researchers to probe protein-ligand interactions and develop new methodologies for drug design. The aldehyde group provides a handle for biochemical modifications, enabling the creation of probes that can be used to study enzyme mechanisms and signaling pathways.

The future prospects for CAS No 2104211 98 32{Oxa 66 azaspiro33 heptan 66 yl}pyridine 33 carbaldehyde are bright, with ongoing research aimed at identifying new derivatives with enhanced potency and selectivity. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound into viable therapeutic agents. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can accelerate the discovery process and bring new treatments to patients in need.

The development of CAS No 2104211 98 32{Oxa 66 azaspiro33 heptan 66 yl}pyridine 33 carbaldehyde also underscores the importance of interdisciplinary approaches in drug discovery. Integrating insights from chemistry, biology, and pharmacology can lead to innovative solutions that address complex diseases effectively. As our understanding of biological systems continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.